Cas no 1187933-02-3 (2-nitro-N-(pyrrolidin-3-yl)benzene-1-sulfonamide)

• Product Name: 2-nitro-N-(pyrrolidin-3-yl)benzene-1-sulfonamide
• CAS No: 1187933-02-3
• MF: C₁₀H₁₄ClN₃O₄S
• MW: 307.753859996796
• MDL: MFCD11506318
• CID: 4779042
• PubChem ID: 53407636
• Update Time: 2026-02-27

2-nitro-N-(pyrrolidin-3-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-NITRO-N-PYRROLIDIN-3-YL-BENZENESULFONAMIDE HYDROCHLORIDE
• SB31540
• 2-nitro-N-(pyrrolidin-3-yl)benzene-1-sulfonamide hydrochloride
• 2-nitro-N-(pyrrolidin-3-yl)benzene-1-sulfonamide

• MDL： MFCD11506318
• Inchi： 1S/C10H13N3O4S.ClH/c14-13(15)9-3-1-2-4-10(9)18(16,17)12-8-5-6-11-7-8;/h1-4,8,11-12H,5-7H2;1H
• InChI Key： FMPPNFHXAFANMR-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1[N+](=O)[O-])(NC1CNCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 400
• Topological Polar Surface Area: 112

Additional information on 2-nitro-N-(pyrrolidin-3-yl)benzene-1-sulfonamide

Recent Advances in the Study of 2-nitro-N-(pyrrolidin-3-yl)benzene-1-sulfonamide (CAS: 1187933-02-3)

The compound 2-nitro-N-(pyrrolidin-3-yl)benzene-1-sulfonamide (CAS: 1187933-02-3) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel enzyme inhibitors and targeted therapies. This sulfonamide derivative has attracted significant attention due to its unique structural features, which combine a nitrobenzene moiety with a pyrrolidine ring, offering potential for diverse biological interactions. Recent studies have focused on its synthesis, physicochemical properties, and preliminary biological evaluations, revealing intriguing pharmacological profiles that warrant further investigation.

Recent synthetic approaches to 2-nitro-N-(pyrrolidin-3-yl)benzene-1-sulfonamide have been optimized to achieve higher yields and purity, with particular emphasis on green chemistry principles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route with 78% overall yield, utilizing microwave-assisted synthesis to reduce reaction times from 12 hours to just 90 minutes. The researchers also characterized the compound's stability under various pH conditions, showing remarkable stability in the physiological pH range (7.0-7.4), which is crucial for potential pharmaceutical applications.

Structural-activity relationship (SAR) studies have revealed that the nitro group at the 2-position of the benzene ring plays a critical role in the compound's biological activity. Computational modeling and X-ray crystallography data indicate that this group participates in key hydrogen bonding interactions with target proteins, particularly in enzymes containing active-site arginine residues. The pyrrolidine moiety contributes to the molecule's overall basicity and appears to enhance membrane permeability, as demonstrated in parallel artificial membrane permeability assays (PAMPA).

In vitro screening against a panel of 50 kinases showed that 2-nitro-N-(pyrrolidin-3-yl)benzene-1-sulfonamide exhibits selective inhibition against several cancer-related kinases, including MET and AXL, with IC50 values in the low micromolar range (2.3-5.8 μM). These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest potential applications in oncology, particularly for cancers with MET amplification or AXL overexpression. The compound demonstrated synergistic effects when combined with standard chemotherapeutic agents in cell line studies.

Recent pharmacokinetic studies in rodent models have provided encouraging data regarding the compound's absorption and distribution properties. Oral bioavailability was measured at 42%, with a plasma half-life of approximately 3.5 hours. The compound showed good blood-brain barrier penetration, opening possibilities for central nervous system applications. Metabolite identification studies revealed that the primary metabolic pathway involves reduction of the nitro group to an amine, followed by acetylation.

Current research efforts are focusing on structural modifications to improve potency and selectivity while maintaining favorable pharmacokinetic properties. Several analogs have been synthesized with substitutions on the benzene ring or modifications to the pyrrolidine moiety. Preliminary results indicate that certain halogen substitutions at the 4-position of the benzene ring can significantly enhance target binding affinity without compromising metabolic stability.

The safety profile of 2-nitro-N-(pyrrolidin-3-yl)benzene-1-sulfonamide has been evaluated in acute toxicity studies, showing a favorable therapeutic window. No significant cytotoxicity was observed in normal cell lines at concentrations up to 100 μM, while cancer cell lines showed growth inhibition at much lower concentrations (10-20 μM). These findings support further development of this compound class as potential therapeutic agents.

Future research directions include comprehensive in vivo efficacy studies in relevant disease models, detailed mechanistic investigations to elucidate the precise molecular targets, and optimization of formulation strategies to enhance solubility and bioavailability. The compound's unique structural features and promising preliminary data position it as an important lead for continued medicinal chemistry exploration in multiple therapeutic areas.